Cas no 500912-16-3 (2-(3-Fluoro-2-methylphenyl)acetic acid)

• Product Name: 2-(3-Fluoro-2-methylphenyl)acetic acid
• CAS No: 500912-16-3
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD03788545
• CID: 843609
• PubChem ID: 2779247
• Update Time: 2025-10-29

2-(3-Fluoro-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-2-methylphenyl)acetic acid
• 3-Fluoro-2-methylphenylacetic acid
• 3-fluoro-2-methylBenzeneacetic acid
• (3-fluoro-2-methylphenyl)acetic acid
• PubChem24112
• 2-(3-fluoro-2-methyl-phenyl)acetic Acid
• ZESQUNYKCICBQB-UHFFFAOYSA-N
• BBL103678
• 3-Fluoro-2-methylphenyl acetic acid
• STL557488
• SBB088166
• CL8776
• PC0889
• FC1142
• FCH1116646
• AM84026
• AX81
• SY113339
• EN300-1831215
• 2-(3-Fluoro-2-methylphenyl)aceticacid
• CS-W016041
• DS-2106
• DB-011186
• FS-3586
• MFCD03788545
• DTXSID80381349
• 500912-16-3
• AKOS015890288
• SCHEMBL868842

• MDL： MFCD03788545
• Inchi： 1S/C9H9FO2/c1-6-7(5-9(11)12)3-2-4-8(6)10/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： ZESQUNYKCICBQB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CC(=O)O)=C1C

Computed Properties

• Exact Mass: 168.05900
• Monoisotopic Mass: 168.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.8

Experimental Properties

• Density: 1.269
• Melting Point: 90-92℃
• Boiling Point: 276.5 °C at 760 mmHg
• Flash Point: 121 °C
• PSA: 37.30000
• LogP: 1.76120

2-(3-Fluoro-2-methylphenyl)acetic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P280,P305
  P351
  P338,P304
  P340,P405,P501a

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(3-Fluoro-2-methylphenyl)acetic acid

Research Brief on 2-(3-Fluoro-2-methylphenyl)acetic Acid (CAS: 500912-16-3): Recent Advances and Applications

2-(3-Fluoro-2-methylphenyl)acetic acid (CAS: 500912-16-3) is a fluorinated phenylacetic acid derivative that has garnered significant attention in the chemical, biological, and pharmaceutical research communities. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Recent studies have explored its potential applications in drug development, particularly in modulating inflammatory pathways and targeting specific enzymes. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and emerging biological activities.

Recent literature indicates that 2-(3-Fluoro-2-methylphenyl)acetic acid has been utilized as a building block in the design of novel COX-2 inhibitors, which are critical for developing next-generation anti-inflammatory drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the selectivity of COX-2 inhibition while minimizing gastrointestinal side effects. The study employed molecular docking simulations and in vitro assays to validate its binding affinity and inhibitory potential. These findings suggest that derivatives of this compound could offer improved therapeutic profiles compared to traditional NSAIDs.

In addition to its role in anti-inflammatory drug development, 2-(3-Fluoro-2-methylphenyl)acetic acid has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute (NCI) revealed that fluorinated analogs of this compound exhibit antiproliferative activity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in malignancies. These results underscore the compound's potential as a scaffold for designing targeted cancer therapies.

The synthetic accessibility of 2-(3-Fluoro-2-methylphenyl)acetic acid has also been a focus of recent investigations. A 2022 paper in Organic Process Research & Development described an optimized, scalable synthesis route using palladium-catalyzed cross-coupling reactions, which improved yield and reduced byproduct formation. This advancement is particularly relevant for industrial-scale production, as it addresses previous challenges related to cost and efficiency. Furthermore, the study highlighted the compound's stability under various storage conditions, making it a viable candidate for long-term pharmaceutical applications.

Despite these promising developments, challenges remain in fully harnessing the potential of 2-(3-Fluoro-2-methylphenyl)acetic acid. For instance, its pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization to ensure clinical efficacy. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. Additionally, toxicological assessments are needed to confirm its safety profile in vivo, particularly for chronic use scenarios.

In conclusion, 2-(3-Fluoro-2-methylphenyl)acetic acid (CAS: 500912-16-3) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its dual role as a COX-2 inhibitor and an anticancer agent highlights its multifunctional nature, while recent synthetic advancements have enhanced its practicality for large-scale production. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for novel therapeutics derived from this promising scaffold.